Cas no 1156761-73-7 (Acetonitrile, 2-[4-(1-aminoethyl)phenoxy]-)

• Product Name: Acetonitrile, 2-[4-(1-aminoethyl)phenoxy]-
• CAS No: 1156761-73-7
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 5166893
• Update Time: 2026-03-04

Acetonitrile, 2-[4-(1-aminoethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2-[4-(1-aminoethyl)phenoxy]-

• Inchi： 1S/C10H12N2O/c1-8(12)9-2-4-10(5-3-9)13-7-6-11/h2-5,8H,7,12H2,1H3
• InChI Key： BMMCEAKEUPJLOD-UHFFFAOYSA-N
• SMILES： C(#N)COC1=CC=C(C(N)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Acetonitrile, 2-[4-(1-aminoethyl)phenoxy]-

Acetonitrile, 2-[4-(1-aminoethyl)phenoxy]: A Comprehensive Overview

Acetonitrile, 2-[4-(1-aminoethyl)phenoxy], also known by its CAS No. 1156761-73-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenoxy group substituted with an aminoethyl moiety and an acetonitrile functional group. The combination of these groups imparts distinctive chemical and physical properties to the molecule, making it a valuable component in various research and industrial applications.

The molecular structure of Acetonitrile, 2-[4-(1-aminoethyl)phenoxy] consists of a benzene ring substituted with a phenoxy group at the para position. This phenoxy group is further modified by the presence of an aminoethyl chain, which introduces additional functionality to the molecule. The acetonitrile group, on the other hand, contributes to the compound's solubility and reactivity. This combination of structural features makes the compound versatile for use in synthesis reactions and as a precursor in material development.

Recent studies have highlighted the potential of this compound in drug delivery systems. The presence of the aminoethyl group allows for easy modification and functionalization, enabling researchers to tailor the compound for specific applications. For instance, the amino group can be used to attach bioactive molecules or targeting ligands, making it a promising candidate for targeted drug delivery. Additionally, the acetonitrile group enhances solubility in organic solvents, facilitating its use in various chemical processes.

In terms of physical properties, Acetonitrile, 2-[4-(1-aminoethyl)phenoxy] exhibits good thermal stability and moderate solubility in polar solvents. These properties make it suitable for use in high-temperature reactions and as a stabilizing agent in certain formulations. Recent research has also explored its role as a building block in polymer synthesis. The compound's ability to undergo polymerization under controlled conditions has led to its use in creating advanced materials with tailored mechanical and thermal properties.

The chemical synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels. For example, recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability.

In addition to its chemical applications, this compound has shown promise in biological systems. Studies have demonstrated its ability to interact with specific proteins and enzymes, suggesting potential applications in biochemistry and pharmacology. Furthermore, its biocompatibility has been tested in vitro models, indicating that it may be suitable for use in biomedical devices or as a component in biocompatible coatings.

The versatility of Acetonitrile, 2-[4-(1-aminoethyl)phenoxy] extends to its role as a solvent in certain industrial processes. Its ability to dissolve a wide range of organic compounds makes it valuable in formulation development for paints, coatings, and adhesives. Recent research has also explored its use as an environmentally friendly alternative to traditional solvents, given its relatively low toxicity profile.

In conclusion, Acetonitrile, 2-[4-(1-aminoethyl)phenoxy], CAS No. 1156761-73-7 is a multifaceted compound with applications spanning organic chemistry, materials science, and biotechnology. Its unique structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its role in advancing technological and scientific frontiers is expected to grow significantly.